Cas no 731772-97-7 (Benzene,1-fluoro-2-(2-methyl-2-propen-1-yl)-)

Benzene,1-fluoro-2-(2-methyl-2-propen-1-yl)- structure
731772-97-7 structure
Product Name:Benzene,1-fluoro-2-(2-methyl-2-propen-1-yl)-
CAS No:731772-97-7
MF:C10H11F
MW:150.192746400833
CID:559263
PubChem ID:24721814
Update Time:2025-04-19

Benzene,1-fluoro-2-(2-methyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-fluoro-2-(2-methyl-2-propen-1-yl)-
    • 1-fluoro-2-(2-methylprop-2-enyl)benzene
    • 3-(2-Fluorophenyl)-2-methyl-1-propene
    • Benzene, 1-fluoro-2-(2-methyl-2-propenyl)- (9CI)
    • AG-G-88996
    • CTK5D7482
    • KB-177182
    • SureCN172686
    • MFCD07698622
    • DTXSID70641166
    • 1-Fluoro-2-(2-methylprop-2-en-1-yl)benzene
    • SCHEMBL172686
    • AKOS006287297
    • 731772-97-7
    • MDL: MFCD07698622
    • Inchi: 1S/C10H11F/c1-8(2)7-9-5-3-4-6-10(9)11/h3-6H,1,7H2,2H3
    • InChI Key: XDWJZEAMPHYXBY-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CC(=C)C

Computed Properties

  • Exact Mass: 150.084478513g/mol
  • Monoisotopic Mass: 150.084478513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.972
  • Boiling Point: 181.6°C at 760 mmHg
  • Flash Point: 55.4°C
  • Refractive Index: 1.489
  • LogP: 2.94430

Benzene,1-fluoro-2-(2-methyl-2-propen-1-yl)- Pricemore >>

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